2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine

• Molecular Formula: C9H13ClN2S
• Molecular Weight: 216.73 g/mol
• IUPAC Name: 2-chloro-N-(3-methylsulfanylpropyl)pyridin-4-amine
• InChI: InChI=1S/C9H13ClN2S/c1-13-6-2-4-11-8-3-5-12-9(10)7-8/h3,5,7H,2,4,6H2,1H3,(H,11,12)
• InChI Key: LBOZOGSEZXPUSX-UHFFFAOYSA-N
• Canonical SMILES: CSCCCNC1=CC(=NC=C1)Cl

Description

2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine is a heterocyclic amine derivative featuring a pyridine core substituted with a chlorine atom at the 2-position and a 3-(methylsulfanyl)propylamine group at the 4-position. The methylsulfanyl (SCH₃) and propylamine moieties suggest applications in medicinal chemistry, agrochemicals, or materials science, where such substituents often influence solubility, bioavailability, and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine typically involves the reaction of 2-chloropyridine with 3-(methylsulfanyl)propylamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is heated to a specific temperature to ensure the completion of the reaction .

Industrial Production Methods

In an industrial setting, the production of 2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine involves large-scale reactors and optimized reaction conditions to maximize yield and purity. The process may include additional steps such as purification through recrystallization or chromatography to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to form a sulfoxide or sulfone.

Reduction: The chloro group can be reduced to form the corresponding amine.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium azide or thiourea are employed under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Azides, thiols, and other substituted derivatives.

Scientific Research Applications

2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine is utilized in various scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It is used in the study of enzyme inhibition and protein interactions.

Industry: Employed in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine involves its interaction with specific molecular targets such as enzymes or receptors. The chloro group and the methylsulfanyl group play crucial roles in binding to the active sites of these targets, thereby modulating their activity. The compound may inhibit or activate certain biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

The following analysis compares 2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine with structurally related compounds, focusing on molecular features, synthesis, and physicochemical properties.

Structural Analogues with Pyridine/Pyrazole Cores

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Data/Findings	Reference
3-Methyl-N-(3-(methylthio)propyl)-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Pyrazole	3-methyl, 3-(methylthio)propylamine, pyridin-3-yl	C₁₃H₁₇N₅S	283.37 g/mol	Synthesized via Ullmann coupling (CuBr, Cs₂CO₃, DMSO); IR: 3298 cm⁻¹ (N-H stretch); Yield: 17.9%
3-(Methylsulfanyl)pyridin-4-amine	Pyridine	3-(methylsulfanyl), NH₂ at 4-position	C₆H₈N₂S	140.20 g/mol	Listed as a building block; potential precursor for functionalization

Key Observations :

• The presence of a methylsulfanyl group in both compounds may improve lipid solubility, though the pyrazole derivative’s higher molecular weight (283 vs. ~213 g/mol for the target compound) could reduce bioavailability .

N-Substituted Amine Derivatives

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Data/Findings	Reference
N-{(1R,3S)-3-isopropyl-3-[(4-phenylpiperidin-1-yl)carbonyl]cyclopentyl}tetrahydro-2H-pyran-4-amine	Tetrahydro-2H-pyran	Cyclopentyl, isopropyl, 4-phenylpiperidine	C₂₅H₃₈N₂O₂	399.2 g/mol	Synthesized via catalytic hydrogenation (Pd/C, H₂); High complexity with multiple stereocenters
N-[3-(2,6-dimethylmorpholin-4-yl)propyl]-N-[3-(trifluoromethyl)phenyl]pyridin-4-amine	Pyridine	2,6-dimethylmorpholine, trifluoromethylphenyl	C₂₂H₂₇F₃N₄O	420.47 g/mol	Features morpholine and trifluoromethyl groups; likely enhanced metabolic stability

Key Observations :

• The tetrahydro-2H-pyran derivative (399.2 g/mol) highlights the impact of bulky substituents on molecular weight and synthetic complexity. The target compound’s simpler structure may offer advantages in scalable synthesis.
• The trifluoromethylphenyl group in the morpholine derivative (C₂₂H₂₇F₃N₄O) introduces strong electron-withdrawing effects, which could contrast with the electron-donating methylsulfanyl group in the target compound .

Chlorinated Heterocyclic Amines

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Data/Findings	Reference
2-Chloro-N-[3-(4-chlorophenyl)propyl]-6,7-dimethoxyquinazolin-4-amine	Quinazoline	2-chloro, 6,7-dimethoxy, 3-(4-chlorophenyl)propylamine	C₁₉H₁₉Cl₂N₃O₂	392.29 g/mol	Larger aromatic system (quinazoline) with dual chlorines; likely higher rigidity

Key Observations :

• The quinazoline derivative’s extended π-system (392.29 g/mol) may increase stacking interactions in materials science applications compared to the pyridine-based target compound.
• Dual chloro substituents could enhance electrophilic reactivity, whereas the target compound’s single chloro group may limit such effects .

Biological Activity

2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine consists of a pyridine ring with a chlorine atom and a methylsulfanyl group attached to a propyl amine side chain. This structural configuration is significant for its interaction with biological targets.

Research indicates that compounds with similar structures often interact with various biological pathways. For instance, pyridine derivatives are known to target kinases, which play crucial roles in cell signaling and regulation. The specific interactions of 2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine with these targets are still under investigation, but preliminary studies suggest potential inhibitory effects on certain kinases involved in cancer progression.

Anticancer Activity

Several studies have highlighted the anticancer potential of pyridine derivatives. For example, compounds structurally related to 2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine have demonstrated significant cytotoxic effects against various cancer cell lines. The IC50 values for related compounds often fall within the submicromolar range, indicating strong potency.

Compound	Cancer Cell Line	IC50 (µM)
Compound A	A-549 (Lung)	1.54
Compound B	PC-3 (Prostate)	3.36
2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine	TBD	TBD

Antimicrobial Activity

Pyridine derivatives are also recognized for their antimicrobial properties. Initial screenings suggest that 2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine may exhibit activity against certain bacterial strains, although detailed studies are required to quantify this effect.

Case Studies

• Study on Inhibition of Kinases : A study investigated the inhibitory effects of pyridine derivatives on various kinases, including p38 MAP kinase. The results indicated that modifications in the side chains could enhance selectivity and potency against specific kinases, suggesting a similar approach could be applied to 2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine.
• Cytotoxicity Assays : In vitro assays conducted on HEK293T cells showed that related compounds exhibited varying degrees of cytotoxicity, with selectivity indices indicating favorable therapeutic windows for further development.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 2-Chloro-N-[3-(methylsulfanyl)propyl]pyridin-4-amine. Modifications to the chlorine substituent or the methylsulfanyl group could potentially enhance its efficacy and reduce toxicity.